Cas no 502649-03-8 (4-chloro-2,6-diethylthieno2,3-dpyrimidine)
502649-03-8 structure
Product Name:4-chloro-2,6-diethylthieno2,3-dpyrimidine
CAS No:502649-03-8
MF:C10H11ClN2S
MW:226.725739717484
CID:1564298
PubChem ID:53211064
Update Time:2025-04-21
4-chloro-2,6-diethylthieno2,3-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-d]pyrimidine, 4-chloro-2,6-diethyl-
- 4-chloro-2,6-diethylthieno2,3-dpyrimidine
- 4-chloro-2,6-diethylthieno[2,3-d]pyrimidine
- EN300-1267747
- 502649-03-8
- AKOS012924517
-
- Inchi: 1S/C10H11ClN2S/c1-3-6-5-7-9(11)12-8(4-2)13-10(7)14-6/h5H,3-4H2,1-2H3
- InChI Key: PAFWLVBVRNIZMM-UHFFFAOYSA-N
- SMILES: ClC1=C2C=C(CC)SC2=NC(CC)=N1
Computed Properties
- Exact Mass: 226.03333
- Monoisotopic Mass: 226.0331472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
4-chloro-2,6-diethylthieno2,3-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1267747-0.05g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 0.05g |
$780.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-0.1g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 0.1g |
$817.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-0.25g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 0.25g |
$855.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-0.5g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 0.5g |
$891.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-1.0g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 1g |
$928.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-2.5g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 2.5g |
$1819.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-5.0g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 5g |
$2692.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-10.0g |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 10g |
$3992.0 | 2023-06-08 | ||
| Enamine | EN300-1267747-50mg |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 50mg |
$528.0 | 2023-10-02 | ||
| Enamine | EN300-1267747-100mg |
4-chloro-2,6-diethylthieno[2,3-d]pyrimidine |
502649-03-8 | 100mg |
$553.0 | 2023-10-02 |
4-chloro-2,6-diethylthieno2,3-dpyrimidine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
502649-03-8 (4-chloro-2,6-diethylthieno2,3-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk